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Compound of Interest

Compound Name: Alismoxide

Cat. No.: B1243908 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Alismoxide

Introduction
Alismoxide is a sesquiterpenoid natural product isolated from the tubers of Alisma plantago-

aquatica and the rhizomes of Alisma orientale[1][2]. It has garnered interest in the scientific

community for its potential biological activities, including inhibitory effects on vascular and

bladder smooth muscle contraction, cytostatic action in HeLa cells, and involvement in anti-

allergic responses[1]. This technical guide provides a comprehensive overview of the

physicochemical properties of Alismoxide, detailed experimental protocols for their

determination, and an exploration of its known biological signaling pathways, tailored for

researchers, scientists, and professionals in drug development.

Physicochemical Properties of Alismoxide
The fundamental physicochemical characteristics of Alismoxide are summarized in the table

below. These properties are crucial for understanding its behavior in biological systems and for

the development of analytical methods and potential therapeutic applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1243908?utm_src=pdf-interest
https://www.benchchem.com/product/b1243908?utm_src=pdf-body
https://www.benchchem.com/product/b1243908?utm_src=pdf-body
https://www.chemfaces.com/natural/Alismoxide-CFN99775.html
https://www.researchgate.net/publication/263616063_Chemical_constituents_of_Alisma_orientalis
https://www.chemfaces.com/natural/Alismoxide-CFN99775.html
https://www.benchchem.com/product/b1243908?utm_src=pdf-body
https://www.benchchem.com/product/b1243908?utm_src=pdf-body
https://www.benchchem.com/product/b1243908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₅H₂₆O₂ [1][3][4][5][6]

Molecular Weight 238.37 g/mol [1][3][4][5][6]

Appearance

Oil, Solid (White to off-white),

Colorless amorphous crystals

or white powder

[1][3][7]

Melting Point 140-142 °C

Boiling Point 343.2 ± 42.0 °C at 760 mmHg

Density 1.0 ± 0.1 g/cm³

Flash Point 153.9 ± 22.5 °C

XLogP3-AA (Lipophilicity) 2.1 [5]

Hydrogen Bond Donor Count 2 [5]

Purity ≥98% [1][6][8]

Solubility and Storage
Understanding the solubility and stability of Alismoxide is critical for its handling, formulation,

and experimental use.

Solvent Solubility Reference

Organic Solvents

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone,

Methanol, Ethanol

[1][7]

DMSO ≥ 31 mg/mL (130.05 mM) [3]

Storage Recommendations: For long-term preservation of its integrity, Alismoxide should be

stored under specific conditions. As a powder, it is stable for up to 3 years at -20°C and for 2

years at 4°C[3]. When dissolved in a solvent, stock solutions should be stored at -80°C for up

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemfaces.com/natural/Alismoxide-CFN99775.html
https://www.medchemexpress.com/Alismoxide.html
https://supremepharmatech.com/en/process/ingredient-database/alismoxide.html
https://pubchem.ncbi.nlm.nih.gov/compound/10988340
https://dcchemicals.com/product_show-Alismoxide.html?datasheet=datasheet
https://www.chemfaces.com/natural/Alismoxide-CFN99775.html
https://www.medchemexpress.com/Alismoxide.html
https://supremepharmatech.com/en/process/ingredient-database/alismoxide.html
https://pubchem.ncbi.nlm.nih.gov/compound/10988340
https://dcchemicals.com/product_show-Alismoxide.html?datasheet=datasheet
https://www.chemfaces.com/natural/Alismoxide-CFN99775.html
https://www.medchemexpress.com/Alismoxide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72135279.htm
https://pubchem.ncbi.nlm.nih.gov/compound/10988340
https://pubchem.ncbi.nlm.nih.gov/compound/10988340
https://www.chemfaces.com/natural/Alismoxide-CFN99775.html
https://dcchemicals.com/product_show-Alismoxide.html?datasheet=datasheet
https://www.medchemexpress.com/Alismoxide.html?locale=ko-KR
https://www.benchchem.com/product/b1243908?utm_src=pdf-body
https://www.chemfaces.com/natural/Alismoxide-CFN99775.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72135279.htm
https://www.medchemexpress.com/Alismoxide.html
https://www.benchchem.com/product/b1243908?utm_src=pdf-body
https://www.medchemexpress.com/Alismoxide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to 2 years or at -20°C for up to 1 year[3][8]. It is advisable to prepare and use solutions on the

same day or to store them as aliquots in tightly sealed vials to avoid repeated freeze-thaw

cycles[1][3]. Before use, the product should be allowed to equilibrate to room temperature for at

least one hour[1].

Experimental Protocols
The determination of the physicochemical properties of natural products like Alismoxide
involves a series of standardized experimental procedures. While specific protocols for

Alismoxide are not extensively detailed in publicly available literature, the following represents

general and widely accepted methodologies in natural product chemistry.

General Workflow for Physicochemical Characterization
The process begins with the isolation and purification of the compound, followed by a battery of

tests to determine its structural and physical properties.
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Isolation & Purification

Structural Elucidation Physicochemical Property Determination

Source Material
(e.g., Alisma plantago-aquatica)

Extraction
(e.g., Acetone/Methanol)

Chromatographic Purification
(e.g., Silica Gel, HPLC)

Mass Spectrometry (MS)
(Molecular Weight & Formula)

NMR Spectroscopy
(1H, 13C, 2D NMR) IR/UV-Vis Spectroscopy Melting/Boiling Point

(Apparatus)
Solubility Testing

(Various Solvents)
Lipophilicity (LogP)

(Shake-Flask Method)
Optical Activity
(Polarimetry)

Structure Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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